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Compound of Interest

Compound Name: Selenium trioxide

CAS No.: 13768-86-0

Cat. No.: B077119

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of selenium trioxide (SeO₃), a highly reactive

and powerful oxidizing agent. The information is curated for professionals in research and

development, with a focus on its chemical properties, synthesis, and safe handling. The CAS

Registry Number for selenium trioxide is 13768-86-0[1][2][3][4].

Core Properties and Data
Selenium trioxide is an inorganic compound with the formula SeO₃[1][2][5][6]. It is a white,

hygroscopic crystalline solid that is notable for its strong oxidizing capabilities and its nature as

a Lewis acid[1][7]. The compound is thermally unstable and tends to decompose into selenium

dioxide (SeO₂) and oxygen[1][5]. It is used in the manufacturing of photoelectric cells and solar

energy devices[7].

Data Presentation: Quantitative Summary

The following table summarizes the key quantitative data for selenium trioxide.
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Property Value Source

CAS Registry Number 13768-86-0 [1][2][3][4]

Molecular Formula SeO₃ [1][2][5][6]

Molar Mass 126.96 g/mol [1][2]

Appearance White hygroscopic crystals [1]

Density 3.44 g/cm³ [1]

Melting Point
118.35 °C (245.03 °F; 391.50

K)
[1]

Boiling Point Sublimes [1]

Solubility in Water
Very soluble; reacts vigorously

to form selenic acid
[1][7][8]

Crystal Structure Tetragonal [1]

LD₅₀ (rat, oral) 7 mg/kg [1]

Synthesis and Experimental Protocols
The preparation of selenium trioxide is challenging due to its instability relative to selenium

dioxide[1]. It cannot be formed by the direct combustion of selenium in oxygen under normal

conditions[1].

Protocol 1: Dehydration of Selenic Acid

This method involves the dehydration of anhydrous selenic acid (H₂SeO₄) using a strong

dehydrating agent.

Reactants: Anhydrous selenic acid, Phosphorus pentoxide (P₄O₁₀).

Procedure:

Mix anhydrous selenic acid with phosphorus pentoxide.

Heat the mixture to a temperature of 150–160 °C[1].
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Selenium trioxide is generated through the removal of water from the selenic acid. The

product can be collected via sublimation.

Reaction: 2H₂SeO₄ + P₄O₁₀ → 2SeO₃ + 4HPO₃

Reactants

Selenic Acid
(H₂SeO₄)

Selenium Trioxide
(SeO₃)

 150-160°C 
 Dehydration 

Phosphorus Pentoxide
(P₄O₁₀)

 150-160°C 
 Dehydration 

Click to download full resolution via product page

Synthesis of SeO₃ via dehydration of selenic acid.

Protocol 2: Reaction of Potassium Selenate with Sulfur Trioxide

This alternative method utilizes liquid sulfur trioxide.

Reactants: Potassium selenate (K₂SeO₄), liquid Sulfur trioxide (SO₃).

Procedure:

React liquid sulfur trioxide directly with solid potassium selenate[1].

The reaction yields selenium trioxide and potassium sulfate.

Reaction: K₂SeO₄ + SO₃ → SeO₃ + K₂SO₄

Chemical Reactivity and Pathways
Selenium trioxide's chemistry is generally similar to that of sulfur trioxide (SO₃)[1]. It is a

powerful oxidizing agent and reacts explosively with many oxidizable organic compounds[1].

Reaction with Water
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SeO₃ reacts vigorously with water to produce selenic acid (H₂SeO₄), a strong acid[7][8].

Selenium Trioxide
(SeO₃)

Selenic Acid
(H₂SeO₄)

 Vigorous Reaction 

Water
(H₂O)

 Vigorous Reaction 

Click to download full resolution via product page

Formation of selenic acid from selenium trioxide and water.

Formation of Diselenium Pentaoxide

At elevated temperatures (120 °C), selenium trioxide reacts with selenium dioxide to form a

mixed-valence compound, diselenium pentaoxide (Se₂O₅)[1].

Selenium Trioxide
(Se(VI)O₃)

Diselenium Pentaoxide
(Se₂O₅)

 120°C 

Selenium Dioxide
(Se(IV)O₂)

 120°C 

Click to download full resolution via product page

Reaction pathway for the formation of diselenium pentaoxide.

Reactions with Lewis Bases

Similar to SO₃, selenium trioxide acts as a Lewis acid and forms adducts with Lewis bases

such as pyridine, dioxane, and ether[1]. This reactivity is crucial for its use in specific organic

synthesis applications where controlled delivery of the SeO₃ moiety is required.

Structural Information
The structure of selenium trioxide varies with its physical state.
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Solid Phase: In its solid form, SeO₃ exists as cyclic tetramers, forming an eight-membered

(Se-O)₄ ring. The selenium atoms are 4-coordinate in this structure[1].

Gas Phase: In the gaseous state, selenium trioxide is present as a mixture of trigonal

planar monomers (Se-O bond length of 168.78 pm) and the cyclic tetramers found in the

solid state[1].

Safety and Handling
Selenium trioxide is a hazardous substance that requires strict safety protocols.

Hazards: It is classified as toxic if swallowed or inhaled and may cause damage to organs

through prolonged or repeated exposure[1]. The substance is corrosive to the eyes, skin,

and respiratory tract[7]. Inhalation can lead to lung edema[7]. It is also very toxic to aquatic

life with long-lasting effects.

Reactivity Hazards: As a strong oxidant, it reacts with combustible and reducing materials,

potentially causing fire or explosion. It reacts violently with water.

Personal Protective Equipment (PPE): When handling, use of protective gloves, protective

clothing, a face shield, and respiratory protection is mandatory[7].
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Handling SeO₃

Assess Risks:
Toxicity, Corrosivity,

Reactivity

Wear Full PPE:
Gloves, Goggles,

Face Shield, Respirator

Work in Fume Hood

Spill Kit Ready?

Proceed with Experiment
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Basic experimental workflow for safely handling SeO₃.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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